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Abstract
This document provides detailed application notes and a comprehensive protocol for the

preparation of stock solutions of IT-143B, a piericidin-class antibiotic, using dimethyl sulfoxide

(DMSO) as the solvent. IT-143B is a potent inhibitor of the mitochondrial electron transport

chain at Complex I, making it a valuable tool for research in oncology, microbiology, and cell

metabolism. This guide outlines the essential physicochemical properties of IT-143B, a step-by-

step protocol for solubilization, and best practices for storage and handling to ensure solution

integrity and experimental reproducibility.

Introduction
IT-143B is a naturally occurring antibiotic belonging to the piericidin family, isolated from

Streptomyces sp.[1][2]. Like other piericidins, IT-143B exhibits potent biological activity,

including antifungal, antibacterial, and cytotoxic effects[1][2][3]. Its primary mechanism of action

is the inhibition of NADH-ubiquinone oxidoreductase, also known as Complex I of the

mitochondrial respiratory chain[4][5][6]. This inhibition disrupts cellular respiration and ATP

production, leading to apoptosis. Given its potent and specific activity, IT-143B is a compound

of significant interest in drug development and biomedical research. Accurate and consistent

preparation of stock solutions is critical for obtaining reliable and reproducible experimental

results. DMSO is a common solvent for piericidins due to their poor water solubility[1][2][4].
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Data Presentation
A summary of the key quantitative and qualitative data for IT-143B is presented in Table 1.

Property Value Reference

Molecular Formula C₂₈H₄₁NO₄ [1][2][3]

Molecular Weight 455.63 g/mol [2][3]

Appearance Pale Yellow Oil [1][3]

Solubility
Soluble in DMSO, ethanol,

methanol, DMF
[1][2][5]

Mechanism of Action

Inhibitor of mitochondrial

Complex I (NADH:ubiquinone

oxidoreductase)

[4][5][6]

Biological Activity
Antifungal, Antibacterial,

Cytotoxic
[1][2][3]

CAS Number 183485-34-9 [1]

Table 1: Physicochemical and biological properties of IT-143B.

Experimental Protocol: Preparing a 10 mM Stock
Solution of IT-143B in DMSO
This protocol describes the preparation of a 10 mM stock solution of IT-143B in anhydrous

DMSO.

Materials:

IT-143B (as a pale yellow oil)

Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9% purity

Sterile, amber microcentrifuge tubes or cryovials
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Calibrated micropipettes and sterile, low-retention pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Procedure:

Pre-weighing and Calculation:

IT-143B is supplied as an oil, often in pre-weighed amounts (e.g., 1 mg, 5 mg). If starting

with a different amount, accurately determine the mass of the IT-143B.

Calculate the volume of DMSO required to achieve a 10 mM concentration. The formula

for this calculation is:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Molarity (mol/L))

For 1 mg of IT-143B (0.001 g) and a target concentration of 10 mM (0.01 mol/L):

Volume (L) = 0.001 g / (455.63 g/mol * 0.01 mol/L) = 0.000219 L = 219 µL

Therefore, dissolve 1 mg of IT-143B in 219 µL of DMSO to obtain a 10 mM stock

solution.

Dissolution:

Allow the vial of IT-143B and the anhydrous DMSO to equilibrate to room temperature

before opening to prevent condensation of atmospheric moisture.

In a sterile environment (e.g., a fume hood or biosafety cabinet), carefully add the

calculated volume of anhydrous DMSO to the vial containing the IT-143B oil.

Cap the vial securely and vortex thoroughly for at least 1-2 minutes until the oil is

completely dissolved and the solution is clear. Gentle warming in a 37°C water bath can

aid dissolution if necessary, but avoid excessive heat.
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Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is crucial to

aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile, amber

microcentrifuge tubes or cryovials.

Clearly label each aliquot with the compound name (IT-143B), concentration (10 mM in

DMSO), and the date of preparation.

For long-term storage, store the aliquots at -20°C or -80°C. When stored properly at

-20°C, the DMSO stock solution should be stable for at least 6 months. For longer-term

storage, -80°C is recommended.

Safety Precautions:

IT-143B is a cytotoxic compound and should be handled with care. Always wear appropriate

PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

All handling of the compound and its solutions should be performed in a well-ventilated fume

hood or a certified biological safety cabinet.

DMSO can facilitate the absorption of substances through the skin. Avoid direct contact with

the skin and eyes. In case of contact, wash the affected area immediately with copious

amounts of water.

Dispose of all waste materials contaminated with IT-143B and DMSO according to your

institution's hazardous waste disposal guidelines.
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Experimental Workflow: IT-143B Stock Solution Preparation

Start: Obtain IT-143B (oil) and anhydrous DMSO

Calculate required volume of DMSO for desired concentration (e.g., 10 mM)

Add calculated volume of DMSO to IT-143B vial

Vortex until fully dissolved (gentle warming if necessary)

Aliquot stock solution into single-use amber vials

Store aliquots at -20°C or -80°C for long-term use

End: Ready-to-use IT-143B stock solution

Click to download full resolution via product page

Caption: Workflow for preparing IT-143B stock solution.
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Signaling Pathway: Effect of IT-143B on Mitochondrial Respiration

IT-143B
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Caption: IT-143B inhibits Complex I, leading to apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. toku-e.com [toku-e.com]

2. bioaustralis.com [bioaustralis.com]

3. benchchem.com [benchchem.com]

4. toku-e.com [toku-e.com]

5. Piericidin A | C25H37NO4 | CID 6437838 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. Piericidin A - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Preparing IT-143B Stock Solutions in DMSO: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15564318#preparing-it-143b-stock-solutions-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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